Cas no 118767-92-3 (1H-oxazolo[5,4-b]pyridin-2-one)

• Product Name: 1H-oxazolo[5,4-b]pyridin-2-one
• CAS No: 118767-92-3
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• MDL: MFCD18427782
• CID: 132988
• PubChem ID: 10953568
• Update Time: 2025-04-19

1H-oxazolo[5,4-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• Oxazolo[5,4-b]pyridin-2(1H)-one
• 1H-[1,3]oxazolo[5,4-b]pyridin-2-one
• 2-methyoxy-5-bromo-benzyl amine
• 1H-Oxazolo[5,4-b]pyridin-2-on
• 1H-oxazolo[5,4-b]pyridin-2-one
• 1H-oxazolo[5,4-b]pyridine-2-one
• ACMC-1C4I0
• ANW-70153
• CTK0H3260
• oxazolo[5,4-b]pyridin-2(3H)-one
• oxazolo< 5,4-b> pyridin-2(1H)-one
• SureCN339594
• SureCN5140187
• Oxazolo[5,4-b]pyridin-2(1H)-one (6CI,9CI)
• oxazolopyridinone
• 3093AA
• SY116296
• [1,3]oxazolo[5,4-b]pyridin-2(1H)-one
• ST24025703
• 1H,2H-[1,3]oxazolo[5,4-b]pyridin-2-one
• Oxazolo[5,4-b]pyridin-2-ol
• MFCD18427782
• FT-0729141
• DTXSID90449500
• SCHEMBL339594
• CS-0441788
• 118767-92-3
• AS-82314
• AKOS016002758
• A892928
• O12038
• DA-14869

• MDL： MFCD18427782
• Inchi： 1S/C6H4N2O2/c9-6-8-4-2-1-3-7-5(4)10-6/h1-3H,(H,8,9)
• InChI Key： XHYAKZQOCMEICX-UHFFFAOYSA-N
• SMILES： O1C(NC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 136.02700
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 0.4

Experimental Properties

• PSA: 59.15000
• LogP: 0.92840